Cas no 1804898-20-1 (Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate)

• Product Name: Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate
• CAS No: 1804898-20-1
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4795281
• Update Time: 2025-09-20

Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-chloromethyl-6-cyanobenzoate

• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)8-7(5-13)3-2-6(4-12)9(8)11/h2-3H,4H2,1H3
• InChI Key： HNKFVNJOGLFKKW-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=C(C#N)C=CC=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1